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Compound of Interest

Compound Name: Dubamine

Cat. No.: B1209130 Get Quote

An important clarification regarding the orally active quinoline derivative, Dubamine.

Initial research indicates that while Dubamine is a known chemical entity, identified as 2-(1,3-

benzodioxol-5-yl)quinoline and cataloged in chemical databases such as PubChem, there is a

significant lack of publicly available scientific literature detailing its pharmacokinetic and

pharmacodynamic properties.[1] Dubamine is recognized as a natural compound found in the

plant Dictamnus albus.[1] However, comprehensive studies elucidating its absorption,

distribution, metabolism, excretion, and mechanism of action in biological systems are not

readily accessible.

The scientific community has conducted extensive research on other molecules with structural

or nomenclature similarities, which can sometimes lead to confusion. For instance, studies on

the diamine-based antitubercular drug SQ109 have detailed its pharmacokinetic profile,

including its maximum plasma concentration (Cmax), time to reach maximum concentration

(Tmax), elimination half-life (t1/2), and volume of distribution.[2] Similarly, the pharmacokinetics

of high-dose oral thiamine and glucosamine have been investigated to understand their

absorption and bioavailability.[3][4] It is crucial to note that the data from these studies on

SQ109, thiamine, and glucosamine are not applicable to Dubamine, as they are distinct

chemical compounds with different molecular structures and biological activities.

Due to the absence of specific data for Dubamine, it is not possible to provide a detailed

technical guide that includes quantitative data tables, experimental protocols, and signaling

pathway diagrams as requested. The creation of such a document would require dedicated
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preclinical and clinical research to determine the pharmacokinetic and pharmacodynamic

profile of Dubamine.

Further research and clinical investigations are necessary to characterize the therapeutic

potential of Dubamine. Such studies would need to establish its mechanism of action, efficacy,

and safety profile before a comprehensive technical guide can be developed for the scientific

and drug development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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